Cas no 1806013-49-9 (Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806013-49-9
• MF: C₁₁H₁₂F₄N₂O₃
• MW: 296.218196868896
• CID: 4829864
• Update Time: 2025-10-24

Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H12F4N2O3/c1-2-19-10(18)3-6-7(12)4-9(17-8(6)5-16)20-11(13,14)15/h4H,2-3,5,16H2,1H3
• InChI Key： YAZAJKHVYXABCM-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(CN)C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Guide to Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806013-49-9)

Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806013-49-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, featuring a unique trifluoromethoxy group and an aminomethyl side chain, has garnered attention for its potential in drug discovery and material science. Researchers often search for "Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate synthesis" or "CAS 1806013-49-9 applications," highlighting its relevance in modern chemistry.

The molecular structure of Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate includes a pyridine core substituted with fluorine and trifluoromethoxy groups, enhancing its electronic properties. These features make it valuable for designing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Common queries like "pyridine derivatives in drug design" or "fluorinated compounds in pharmaceuticals" reflect the growing interest in such compounds.

In pharmaceutical applications, Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate serves as a key intermediate for synthesizing targeted therapies. Its trifluoromethoxy group improves metabolic stability, a critical factor in drug development. Searches for "trifluoromethoxy group benefits" or "aminomethyl pyridine uses" underscore its importance in medicinal chemistry.

The agrochemical industry also benefits from Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate, where it is used to develop novel pesticides and herbicides. The compound's fluorine atoms contribute to its efficacy by enhancing binding affinity to biological targets. Popular search terms like "fluoro-pyridine in agriculture" or "CAS 1806013-49-9 agrochemicals" indicate its role in sustainable farming solutions.

From a synthetic chemistry perspective, Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate is synthesized via multi-step reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Researchers frequently inquire about "synthesis of fluorinated pyridines" or "optimizing trifluoromethoxy incorporation," reflecting the technical challenges and innovations in this field.

Market trends show increasing demand for Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate, driven by advancements in precision medicine and green chemistry. Its compatibility with environmentally friendly synthesis methods aligns with global sustainability goals. Searches for "green synthesis of pyridine derivatives" or "CAS 1806013-49-9 market analysis" highlight its commercial and ecological relevance.

Safety and handling of Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate require standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as hazardous, its fluorinated components necessitate careful disposal. Queries like "safe handling of fluorinated compounds" or "pyridine derivative storage" are common among laboratory professionals.

In conclusion, Ethyl 2-(aminomethyl)-4-fluoro-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806013-49-9) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and synthetic adaptability make it a valuable asset for researchers and industries alike. Continued exploration of its properties and applications will likely yield further innovations, addressing key challenges in chemistry and beyond.